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Compound of Interest

Compound Name: Boc-Pro-NHEt

Cat. No.: B15123424

Technical Guide: Boc-Pro-NHEt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of N-tert-butoxycarbonyl-L-proline ethylamide (Boc-Pro-NHEt), a proline derivative
commonly utilized in peptide synthesis. This document details its chemical structure, physical
properties, a probable synthesis protocol, and its role in synthetic organic chemistry.

Chemical Identity and Properties

Boc-Pro-NHEt is a synthetic amino acid derivative where the N-terminus of L-proline is
protected by a tert-butoxycarbonyl (Boc) group, and the C-terminus is an ethylamide. This
modification makes it a valuable building block in the synthesis of peptides and
peptidomimetics.

Chemical Structure

o |[UPAC Name: tert-butyl (2S)-2-(ethylcarbamoyl)pyrrolidine-1-carboxylate[1]
e Molecular Formula: C12H22N203([1]
e Canonical SMILES: CCNC(=0)[C@@H]1CCCN1C(=0)OC(C)(C)C

e InChl Key: BWAFUAXKCRSDHQ-VIFPVBQESA-N[1]
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Physical and Chemical Properties

While specific experimental data for Boc-Pro-NHEt is not readily available in the literature, its
properties can be inferred from its structure and data for related compounds. The properties of
the common precursor, Boc-L-proline (Boc-Pro-OH), are well-documented and provided for
context.

Table 1: Physical and Chemical Properties of Boc-Pro-NHEt and its Precursor

Boc-Pro-NHEt (tert-butyl
(2S)-2- Boc-Pro-OH (N-(tert-

Property o .
(ethylcarbamoyl)pyrrolidin  Butoxycarbonyl)-L-proline)
e-1-carboxylate)

Molecular Weight 242.31 g/mol [1] 215.25 g/mol [2]

Appearance Likely a white to off-white solid ~ White crystalline powder[3]
Not experimentally determined.

Melting Point Likely a solid at room 133-135 °CJ[2]
temperature.

Boiling Point Not determined Not available
Expected to be soluble in a
range of organic solvents such

Solubility as dichloromethane, Soluble in acetic acid[4]
dimethylformamide, and
alcohols.

Computed XLogP3 0.6[1]

Synthesis of Boc-Pro-NHEt

A specific, detailed experimental protocol for the synthesis of Boc-Pro-NHEt is not widely
published. However, its synthesis can be reliably achieved through standard peptide coupling
procedures. The most common and expected method is the coupling of Boc-L-proline (Boc-
Pro-OH) with ethylamine.
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Proposed Experimental Protocol: Amide Coupling

This protocol describes a general procedure for the synthesis of Boc-Pro-NHEt from Boc-Pro-

OH and ethylamine using a carbodiimide coupling agent.

Materials:

Boc-L-proline (Boc-Pro-OH)
Ethylamine (or ethylamine hydrochloride with a base)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide
(EDC)

Hydroxybenzotriazole (HOBt) or 1-Hydroxy-7-azabenzotriazole (HOALt) (optional, to suppress
racemization)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (if starting with ethylamine
hydrochloride)

1 M Hydrochloric acid (HCI)
Saturated sodium bicarbonate (NaHCOs3) solution
Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

Procedure:

Dissolution: Dissolve Boc-Pro-OH (1 equivalent) in anhydrous DCM or DMF in a round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Activation: Add HOBt (1.1 equivalents) and EDC (1.1 equivalents) to the solution and stir at O
°C for 30 minutes.
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e Coupling: To the activated Boc-Pro-OH solution, add ethylamine (1.2 equivalents). If using
ethylamine hydrochloride, add a non-nucleophilic base such as TEA or DIPEA (1.5
equivalents).

o Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance
Liquid Chromatography (HPLC).

o Work-up:

o Filter the reaction mixture to remove any precipitated urea byproduct (if using DCC).

o Dilute the filtrate with an organic solvent like ethyl acetate.

o Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or NazSOa.

o Purification:

o Filter off the drying agent and concentrate the solvent under reduced pressure.

o Purify the crude product by column chromatography on silica gel using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Boc-Pro-NHEt.

e Characterization: Confirm the identity and purity of the final product using techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.
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Proposed synthesis workflow for Boc-Pro-NHEt.

Role in Peptide Synthesis

Boc-Pro-NHEt serves as a protected amino acid derivative for the introduction of a C-terminal
ethylamide proline residue in a peptide sequence. The Boc protecting group is stable under
basic and nucleophilic conditions but can be readily removed with moderate to strong acids,
such as trifluoroacetic acid (TFA), to reveal the free amine for subsequent peptide bond

Ul *(H-Pro-NHEt*)

(Boc-Pro-NHED Isobutylene

CO2

formation.
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Acid-catalyzed deprotection of Boc-Pro-NHEt.

Biological Activity

There is no significant information available in the scientific literature to suggest that Boc-Pro-
NHETt has any specific biological activity or is involved in any signaling pathways. Its primary
role is as a synthetic intermediate in the preparation of more complex peptides which may have
biological functions.

Safety and Handling

A specific Safety Data Sheet (SDS) for Boc-Pro-NHEt is not readily available. However, based
on the properties of the starting material, Boc-Pro-OH, and general laboratory chemicals,
standard safety precautions should be followed.

» Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash thoroughly after
handling.

o Storage: Keep in a cool, dry place in a tightly sealed container. For long-term storage,
refrigeration is recommended.

e Incompatible Materials: Strong acids and strong oxidizing agents.

Conclusion

Boc-Pro-NHEt is a valuable proline derivative for peptide synthesis, particularly for the
introduction of a C-terminal ethylamide. While detailed experimental data on its physical
properties are limited, its synthesis and reactivity are well-understood within the context of
standard peptide chemistry. Researchers and drug development professionals can confidently
utilize this compound as a building block in the creation of novel peptide-based therapeutics
and research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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